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Compound of Interest

Compound Name: R-18893

Cat. No.: B1678701 Get Quote

For Researchers, Scientists, and Drug Development Professionals: A Guide to the Safe

Handling and Disposal of the Potent Androgenic Steroid R-18893.

R-18893, also known as Metribolone or Methyltrienolone, is a potent synthetic anabolic-

androgenic steroid requiring stringent handling and disposal protocols to ensure personnel

safety and environmental protection. Due to its high potency and biological activity, all waste

streams contaminated with this compound must be treated as hazardous pharmaceutical

waste. Adherence to the following procedures is critical for regulatory compliance and

laboratory safety.

Personal Protective Equipment (PPE) and Waste
Containment
Proper selection and use of PPE and designated waste containers are the first line of defense

against exposure and environmental contamination. All personnel handling R-18893, including

during disposal, must use the specified PPE. Waste must be segregated into appropriate,

clearly labeled containers.
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Item Category Specification Color Code Purpose

Gloves

Double

chemotherapy-rated

nitrile gloves

N/A

To prevent skin

contact with the potent

compound. The outer

glove should be

removed immediately

after handling.

Gown

Disposable,

impermeable, solid-

front gown with closed

back and cuffs

N/A

To protect clothing

and skin from

contamination.

Eye Protection

Safety glasses with

side shields or

chemical splash

goggles

N/A

To prevent eye

exposure to dust or

splashes.

Respiratory Protection
NIOSH-approved N95

or higher respirator
N/A

Recommended when

handling the powder

form to prevent

inhalation.

Bulk Chemical Waste

Leak-proof,

compatible container

with a secure screw-

top lid

Black

For unused or expired

R-18893 powder,

concentrated stock

solutions, and grossly

contaminated items.

Trace Contaminated

Waste

Sturdy, leak-proof

container or bag
Yellow

For items with minimal

residual

contamination, such

as used PPE, empty

vials, and absorbent

pads.
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Contaminated Sharps

Puncture-resistant,

leak-proof container

with a secure lid

Red

For needles, syringes,

and other sharps

contaminated with R-

18893.

Step-by-Step Disposal Protocol
The disposal of R-18893 and associated waste must be conducted in a designated area,

preferably within a chemical fume hood, to minimize exposure risk.

1. Waste Segregation and Collection:

Bulk R-18893 Waste:

Carefully transfer any unused or expired R-18893 powder and concentrated solutions into

a designated "black" hazardous chemical waste container.

Items heavily contaminated, such as a beaker with visible residue, should also be placed

in this container.

Trace Contaminated Materials:

Place all used PPE (gloves, gown), empty vials, and minimally contaminated lab supplies

(e.g., pipette tips, absorbent pads) into a designated "yellow" trace chemotherapy waste

container.[1]

Contaminated Sharps:

Dispose of all needles, syringes, and other sharps that have been in contact with R-18893
into a designated "red" sharps container.[1] Needles should not be recapped.

2. Decontamination of Labware:

For reusable labware (e.g., glassware), a triple-rinse procedure is recommended.

The first rinse should be with a solvent in which R-18893 is soluble (e.g., ethanol). This

rinsate must be collected and disposed of as hazardous chemical waste.
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Subsequent rinses can be with detergent and water.

3. Labeling and Storage:

All waste containers must be clearly labeled with "Hazardous Waste," the chemical name

("R-18893" or "Metribolone"), and the primary hazard (e.g., "Toxic," "Potent Compound").

Store sealed waste containers in a designated, secure satellite accumulation area away from

incompatible materials until they are collected by the institution's Environmental Health and

Safety (EHS) department or a licensed hazardous waste contractor.

4. Final Disposal:

Contact your institution's EHS department to arrange for the pickup and disposal of the

hazardous waste.

Never dispose of R-18893 or its contaminated waste down the drain or in the regular trash.

[1]

All disposal must be carried out in accordance with local, state, and federal regulations, such

as those established by the Environmental Protection Agency (EPA) under the Resource

Conservation and Recovery Act (RCRA).[1]

Experimental Protocols: Chemical Inactivation (for
specialized applications)
While not a standard laboratory disposal procedure, chemical degradation can be employed to

inactivate potent hormonal compounds under controlled conditions, typically in a dedicated

waste treatment facility. These methods require specialized equipment and expertise.

One potential method for the degradation of steroids is UV-oxidation. This process involves the

use of ultraviolet light, often in combination with an oxidizing agent like hydrogen peroxide, to

break down the chemical structure of the compound. The effectiveness of this method is

dependent on factors such as the concentration of the compound, the intensity of the UV light,

and the reaction time.
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Visualizing the Disposal Workflow
The following diagrams illustrate the logical flow of the decision-making and procedural steps

for the proper disposal of R-18893.

R-18893 Waste Segregation Workflow

Waste Generation
(R-18893 Contaminated Material)

Is the item a sharp?

Is it bulk powder or
grossly contaminated?

No

Contaminated Sharps Waste

Yes

Trace Contaminated Waste
(PPE, empty vials, etc.)

No

Bulk Chemical Waste
(Unused powder, concentrated solutions)

Yes

Collect in Yellow Container Collect in Black Container

Collect in Red Sharps Container

Click to download full resolution via product page

Caption: Decision tree for segregating R-18893 contaminated waste.
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R-18893 Disposal Procedure

Start: Handling R-18893 Waste

1. Wear Appropriate PPE
(Double gloves, gown, eye protection)

2. Segregate Waste
(Bulk, Trace, Sharps)

3. Decontaminate Reusable Labware
(Triple rinse, collect first rinsate)

4. Label and Store Waste Containers Securely

5. Contact EHS for Pickup and Disposal

End: Compliant Disposal

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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